Cas no 77481-28-8 ((R)-2-(Methylamino)pentanedioic acid)
(R)-2-(Methylamino)pentanedioic acid is a chiral amino acid derivative characterized by its stereospecific (R)-configuration and functional methylamino and dicarboxylic acid groups. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and peptidomimetics. Its structural features enable selective modifications, making it useful for studying enzyme-substrate interactions or designing receptor-targeted compounds. The dicarboxylate moiety enhances solubility in aqueous systems, while the methylamino group provides a reactive site for further derivatization. High enantiomeric purity ensures consistency in stereoselective applications. Suitable for use under controlled conditions, it requires proper handling due to its reactive functional groups.
77481-28-8 structure
Product Name:(R)-2-(Methylamino)pentanedioic acid
CAS No:77481-28-8
MF:C6H11NO4
MW:161.155842065811
MDL:MFCD12026386
CID:59897
PubChem ID:13956147
Update Time:2025-06-07
(R)-2-(Methylamino)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(Methylamino)pentanedioic acid
- N-Methyl-D-glutamic acid
- D-Glutamic acid, N-methyl-
- N-Me-D-Glu-OH
- N-Me-D-Glu-OH.HCl
- AG-H-10129
- AK135561
- CTK5E4533
- FC0794
- AKOS016846180
- SCHEMBL162037
- EN300-25980895
- AMY13623
- (R)-2-(METHYLAMINO)PENTANEDIOICACID
- A839112
- 77481-28-8
- (2R)-2-(methylamino)pentanedioic acid
- DTXSID90553277
- D-Glutamic acid,N-methyl-
- DTXCID70504060
- MFCD12026386
-
- MDL: MFCD12026386
- Inchi: 1S/C6H11NO4/c1-7-4(6(10)11)2-3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1
- InChI Key: XLBVNMSMFQMKEY-SCSAIBSYSA-N
- SMILES: OC([C@@H](CCC(=O)O)NC)=O
Computed Properties
- Exact Mass: 161.06883
- Monoisotopic Mass: 161.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- Density: 1.278
- Boiling Point: 330.2 °C at 760 mmHg
- Flash Point: 153.5 °C
- PSA: 86.63
- LogP: -0.08530
(R)-2-(Methylamino)pentanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276935-5g |
(R)-2-(Methylamino)pentanedioic acid |
77481-28-8 | 97% | 5g |
$660 | 2021-06-09 | |
| Chemenu | CM276935-5g |
(R)-2-(Methylamino)pentanedioic acid |
77481-28-8 | 97% | 5g |
$660 | 2022-06-10 | |
| TRC | M878115-50mg |
(R)-2-(Methylamino)pentanedioic acid |
77481-28-8 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M878115-100mg |
(R)-2-(Methylamino)pentanedioic acid |
77481-28-8 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M878115-500mg |
(R)-2-(Methylamino)pentanedioic acid |
77481-28-8 | 500mg |
$ 320.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | K41175-25g |
N-methyl-D-glutamic acid |
77481-28-8 | 95% | 25g |
$980 | 2024-05-25 | |
| Enamine | EN300-25980895-1g |
(2R)-2-(methylamino)pentanedioic acid |
77481-28-8 | 1g |
$1086.0 | 2023-09-14 | ||
| Enamine | EN300-25980895-5g |
(2R)-2-(methylamino)pentanedioic acid |
77481-28-8 | 5g |
$3147.0 | 2023-09-14 | ||
| Enamine | EN300-25980895-10g |
(2R)-2-(methylamino)pentanedioic acid |
77481-28-8 | 10g |
$4667.0 | 2023-09-14 | ||
| Enamine | EN300-25980895-0.05g |
(2R)-2-(methylamino)pentanedioic acid |
77481-28-8 | 95% | 0.05g |
$912.0 | 2024-06-18 |
(R)-2-(Methylamino)pentanedioic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
77481-28-8 ((R)-2-(Methylamino)pentanedioic acid) Related Products
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- 37148-99-5(N-Me-Orn-OH·HCl)
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